Cas no 441740-46-1 (2-(2,5-dimethoxyphenyl)-3-(3-nitrobenzenesulfonyl)-1,3-thiazolidine)

• Product Name: 2-(2,5-dimethoxyphenyl)-3-(3-nitrobenzenesulfonyl)-1,3-thiazolidine
• CAS No: 441740-46-1
• MF: C₁₇H₁₈N₂O₆S₂
• MW: 410.464622020721
• CID: 5839936
• PubChem ID: 4602260
• Update Time: 2025-06-08

2-(2,5-dimethoxyphenyl)-3-(3-nitrobenzenesulfonyl)-1,3-thiazolidine Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dimethoxyphenyl)-3-((3-nitrophenyl)sulfonyl)thiazolidine
• Thiazolidine, 2-(2,5-dimethoxyphenyl)-3-[(3-nitrophenyl)sulfonyl]-
• 2-(2,5-DIMETHOXYPHENYL)-3-(3-NITROBENZENESULFONYL)-1,3-THIAZOLIDINE
• AKOS001638137
• AKOS021998861
• EU-0009328
• SR-01000474180-1
• SR-01000474180
• F0872-0035
• 2-(2,5-dimethoxyphenyl)-3-(3-nitrophenyl)sulfonyl-1,3-thiazolidine
• 441740-46-1
• MFCD02579914
• 2-(2,5-dimethoxyphenyl)-3-(3-nitrobenzenesulfonyl)-1,3-thiazolidine

• Inchi： 1S/C17H18N2O6S2/c1-24-13-6-7-16(25-2)15(11-13)17-18(8-9-26-17)27(22,23)14-5-3-4-12(10-14)19(20)21/h3-7,10-11,17H,8-9H2,1-2H3
• InChI Key： CUEMXGOAWVLMDS-UHFFFAOYSA-N
• SMILES： S1CCN(S(C2=CC=CC([N+]([O-])=O)=C2)(=O)=O)C1C1=CC(OC)=CC=C1OC

Computed Properties

• Exact Mass: 410.06062865g/mol
• Monoisotopic Mass: 410.06062865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 135Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-(2,5-dimethoxyphenyl)-3-(3-nitrobenzenesulfonyl)-1,3-thiazolidine

Comprehensive Analysis of 2-(2,5-dimethoxyphenyl)-3-(3-nitrobenzenesulfonyl)-1,3-thiazolidine (CAS No. 441740-46-1)

The compound 2-(2,5-dimethoxyphenyl)-3-(3-nitrobenzenesulfonyl)-1,3-thiazolidine (CAS No. 441740-46-1) is a structurally unique molecule that has garnered significant attention in the field of organic chemistry and pharmaceutical research. Its complex structure, featuring a thiazolidine core, dimethoxyphenyl, and nitrobenzenesulfonyl groups, makes it a subject of interest for scientists exploring novel synthetic pathways and potential biological activities. This article delves into the properties, applications, and current research trends surrounding this compound, while addressing common queries and industry hotspots.

One of the key aspects of 2-(2,5-dimethoxyphenyl)-3-(3-nitrobenzenesulfonyl)-1,3-thiazolidine is its potential role in drug discovery. Researchers are increasingly focusing on sulfonyl-containing compounds due to their diverse pharmacological properties, such as enzyme inhibition and receptor modulation. The presence of the nitrobenzenesulfonyl moiety in this compound suggests possible applications in designing targeted therapies, particularly in areas like inflammation and metabolic disorders. Recent studies have highlighted the importance of thiazolidine derivatives in developing antioxidant and anti-inflammatory agents, aligning with the growing demand for safer and more effective treatments.

From a synthetic chemistry perspective, the 1,3-thiazolidine ring in CAS No. 441740-46-1 offers a versatile scaffold for further functionalization. This feature is particularly relevant in the context of green chemistry, where researchers aim to minimize waste and improve efficiency. The compound's dimethoxyphenyl group also introduces opportunities for structure-activity relationship (SAR) studies, which are critical for optimizing drug candidates. As the pharmaceutical industry shifts toward personalized medicine, understanding the nuances of such molecules becomes even more valuable.

Another area of interest is the compound's potential in material science. The nitrobenzenesulfonyl group is known for its electron-withdrawing properties, which could be leveraged in designing organic semiconductors or photocatalysts. With the rise of renewable energy technologies, researchers are exploring how such compounds can contribute to solar cell efficiency or energy storage solutions. This interdisciplinary appeal underscores the versatility of 2-(2,5-dimethoxyphenyl)-3-(3-nitrobenzenesulfonyl)-1,3-thiazolidine beyond traditional pharmaceutical applications.

In terms of safety and regulatory considerations, CAS No. 441740-46-1 has not been flagged under major hazardous substance lists, making it a viable candidate for further research. However, like all nitroaromatic compounds, proper handling protocols should be followed to ensure laboratory safety. The compound's stability under various conditions is also a topic of ongoing investigation, particularly for industrial-scale applications.

Looking ahead, the future of 2-(2,5-dimethoxyphenyl)-3-(3-nitrobenzenesulfonyl)-1,3-thiazolidine appears promising. With advancements in computational chemistry and high-throughput screening, researchers can now predict and test its interactions with biological targets more efficiently. Additionally, the integration of artificial intelligence in drug discovery could unlock new possibilities for this compound, such as identifying synergistic effects with existing therapies or repurposing it for unmet medical needs.

In conclusion, 2-(2,5-dimethoxyphenyl)-3-(3-nitrobenzenesulfonyl)-1,3-thiazolidine (CAS No. 441740-46-1) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted nature aligns with current trends in precision medicine, sustainable chemistry, and advanced materials, making it a compound worth watching in the coming years. As research continues to unfold, this molecule may well become a cornerstone in innovative scientific breakthroughs.